Ethyl 2-(1-hydroxycyclohexyl)acetate
Cat. No. B1296235
M. Wt: 186.25 g/mol
InChI Key: VEWIMVJKELSRSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07943770B2
Procedure details
To a solution of cyclohexanone (9.52 g, 97.0 mmol), a zinc powder (7.6 g, 116.4 mmol) and a small amount of iodine in THF (100 ml) was added dropwise ethyl bromoacetate (11.8 ml, 106.7 mmol) under a nitrogen atmosphere, and the mixture was heated under reflux for 5 hrs. 10% Sulfuric acid (100 ml) was carefully added under ice-cooling, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogen carbonate solution, dried over anhydrous MgSO4, and concentrated under reduced pressure to give the title compound (17.2 g, 94%) as a colorless oil.
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.II.Br[CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13].S(=O)(=O)(O)O>C1COCC1.[Zn]>[CH2:15]([O:14][C:12](=[O:13])[CH2:11][C:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)[CH3:16]
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Inputs
Step One
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Name
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|
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Quantity
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9.52 g
|
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Type
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reactant
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Smiles
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C1(CCCCC1)=O
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|
Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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II
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Name
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|
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Quantity
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11.8 mL
|
|
Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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|
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Quantity
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100 mL
|
|
Type
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solvent
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Smiles
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C1CCOC1
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Name
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|
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Quantity
|
7.6 g
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|
Type
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catalyst
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Smiles
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[Zn]
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Step Two
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Name
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|
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Quantity
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100 mL
|
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 5 hrs
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Duration
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5 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
|
The extract was washed with saturated aqueous sodium hydrogen carbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)OC(CC1(CCCCC1)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.2 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
